5-[(2-chloro-4-methoxyphenoxy)methyl]-N-[(6-methyl-2-pyridinyl)methyl]-3-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(2-chloro-4-methoxyphenoxy)methyl]-N-[(6-methyl-2-pyridinyl)methyl]-3-isoxazolecarboxamide is a member of methoxybenzenes.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds : Research has demonstrated the synthesis of various heterocyclic compounds, like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, from similar chemical structures. These syntheses are foundational for developing pharmacological agents with potential anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Isostructural Properties : Studies have shown that compounds with a similar structure to the given chemical have isostructural properties, which are crucial in understanding their crystalline and molecular structures (Trilleras, Quiroga, Cobo, & Glidewell, 2009).
Molecular Rearrangements : Investigations into the molecular rearrangements of similar compounds have led to the discovery of useful adducts for preparing agrochemicals or medicinal compounds (Ghelfi, Stevens, Laureyn, et al., 2003).
Pharmacological and Biological Activities
Anticonvulsant Properties : Studies on similar structures have revealed their potential as anticonvulsant agents, with investigations into their hydrogen bonding and molecular interactions (Kubicki, Bassyouni, & Codding, 2000).
Antitumor and Antimicrobial Activities : Research has identified compounds with structures resembling the given chemical exhibiting moderate antitumor and antimicrobial activities (Xia, Li, Li, et al., 2011).
Imaging Agents for Parkinson's Disease : Synthesis of similar compounds has been explored for developing potential PET imaging agents for Parkinson's disease, highlighting their diagnostic applications in neurodegenerative disorders (Wang, Gao, Xu, & Zheng, 2017).
Properties
Molecular Formula |
C19H18ClN3O4 |
---|---|
Molecular Weight |
387.8 g/mol |
IUPAC Name |
5-[(2-chloro-4-methoxyphenoxy)methyl]-N-[(6-methylpyridin-2-yl)methyl]-1,2-oxazole-3-carboxamide |
InChI |
InChI=1S/C19H18ClN3O4/c1-12-4-3-5-13(22-12)10-21-19(24)17-9-15(27-23-17)11-26-18-7-6-14(25-2)8-16(18)20/h3-9H,10-11H2,1-2H3,(H,21,24) |
InChI Key |
UWHKHLBVCXVTLV-UHFFFAOYSA-N |
SMILES |
CC1=NC(=CC=C1)CNC(=O)C2=NOC(=C2)COC3=C(C=C(C=C3)OC)Cl |
Canonical SMILES |
CC1=NC(=CC=C1)CNC(=O)C2=NOC(=C2)COC3=C(C=C(C=C3)OC)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.